Cas no 904372-64-1 (8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-fluorophenyl)-2-hexyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
- 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
-
- Inchi: 1S/C22H26FN5O2/c1-5-6-7-10-13-26-20(29)18-19(25(4)22(26)30)24-21-27(14(2)15(3)28(18)21)17-12-9-8-11-16(17)23/h8-9,11-12H,5-7,10,13H2,1-4H3
- InChI Key: XDKPXNMDLQNEHN-UHFFFAOYSA-N
- SMILES: FC1=C([H])C([H])=C([H])C([H])=C1N1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3124-0596-2μmol |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-5μmol |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-10μmol |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-20μmol |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-1mg |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-2mg |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-3mg |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-4mg |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-5mg |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3124-0596-10mg |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904372-64-1 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Professional Introduction to Compound with CAS No 904372-64-1 and Product Name: 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
The compound with the CAS number 904372-64-1 and the product name 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of chemobiology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure incorporates a fluorophenyl group and a hexyl side chain, which contribute to its distinct pharmacokinetic and pharmacodynamic characteristics. These features make it a promising candidate for further investigation in drug discovery and development.
Recent studies have highlighted the importance of imidazopyrimidine derivatives in medicinal chemistry. The 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure exhibits a scaffold that is conducive to binding with various biological targets. The presence of the fluorine atom in the phenyl ring enhances the compound's metabolic stability and binding affinity. This modification is particularly relevant in the context of developing small-molecule inhibitors for enzymes and receptors involved in critical biological pathways.
The hexyl side chain in the molecule contributes to its solubility and bioavailability, making it an attractive candidate for oral administration. This feature is essential for pharmaceutical applications where patient compliance and systemic absorption are crucial factors. Furthermore, the trimethyl groups on the imidazopyrimidine ring enhance the compound's lipophilicity, which can be advantageous for crossing biological membranes. These structural attributes collectively position this compound as a versatile tool for exploring novel therapeutic strategies.
In the realm of oncology research, imidazopyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been investigated for its potential to disrupt signaling pathways that are aberrantly activated in tumors. Preclinical studies have demonstrated its ability to modulate key proteins involved in cell proliferation and survival. These findings align with the broader trend of developing targeted therapies that offer improved efficacy and reduced toxicity compared to traditional chemotherapeutic agents.
Another area of interest is the compound's potential application in neurodegenerative diseases. The unique chemical properties of this molecule suggest that it could interact with neurotransmitter receptors or ion channels relevant to conditions such as Alzheimer's disease and Parkinson's disease. Research is ongoing to explore how modifications to the fluorophenyl group can enhance its selectivity for specific neurological targets. This line of investigation holds significant implications for developing treatments that address the complex pathophysiology of these debilitating disorders.
The synthesis of 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a testament to the progress in synthetic organic chemistry. Advanced methodologies have enabled the precise construction of this complex heterocyclic framework with high yield and purity. These synthetic advancements are crucial for facilitating further structural optimization and mechanistic studies. The ability to efficiently produce this compound allows researchers to conduct extensive screening programs aimed at identifying derivatives with enhanced pharmacological properties.
The computational modeling of this compound has also been instrumental in understanding its behavior at a molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this molecule interacts with biological targets. These computational approaches complement experimental studies by predicting binding affinities and identifying key interaction residues. Such integrated strategies are essential for accelerating the drug discovery process from hit identification to lead optimization.
As research continues to evolve,the applications of 8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-lH,2H,3H,4H,8H-imidazo[1,2-g]purine-l,4-dione are expected to expand into new therapeutic areas。 Its structural versatility makes it a valuable scaffold for designing molecules with tailored properties。 The ongoing exploration of its pharmacological profile underscores its potential as a building block for future generations of drugs。 The combination of innovative synthetic methods、 advanced computational techniques、 and rigorous experimental validation ensures that this compound remains at the forefront of pharmaceutical research。
904372-64-1 (8-(2-fluorophenyl)-3-hexyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)